Cas no 34332-96-2 (Phenol, 4-nonyl-,dihydrogen phosphate (9CI))

• Product Name: Phenol, 4-nonyl-,dihydrogen phosphate (9CI)
• CAS No: 34332-96-2
• MF: C₁₅H₂₅O₄P
• MW: 300.330365896225
• CID: 315387
• PubChem ID: 118646
• Update Time: 2025-04-19

Phenol, 4-nonyl-,dihydrogen phosphate (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-nonyl-,dihydrogen phosphate (9CI)
• 4-nonylphenyl dihydrogen phosphate
• p-Nonylphenyl dihydrogen phosphate
• 34332-96-2
• NS00059165
• SCHEMBL290554
• DTXSID20955886
• EINECS 251-944-7

• Inchi： 1S/C15H25O4P/c1-2-3-4-5-6-7-8-9-14-10-12-15(13-11-14)19-20(16,17)18/h10-13H,2-9H2,1H3,(H2,16,17,18)
• InChI Key： BIUMPKSWMFBEOF-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC(=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 300.14915
• Monoisotopic Mass: 300.149046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 4.8

Experimental Properties

• Density: 1.135
• Boiling Point: 444.4°C at 760 mmHg
• Flash Point: 222.6°C
• Refractive Index: 1.518
• PSA: 66.76